molecular formula C6H13NO2S2 B1368246 methyl N-(2,2-dimethoxyethyl)dithiocarbamate

methyl N-(2,2-dimethoxyethyl)dithiocarbamate

Cat. No. B1368246
M. Wt: 195.3 g/mol
InChI Key: SFKZZPIYNUISOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl N-(2,2-dimethoxyethyl)dithiocarbamate is a useful research compound. Its molecular formula is C6H13NO2S2 and its molecular weight is 195.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality methyl N-(2,2-dimethoxyethyl)dithiocarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl N-(2,2-dimethoxyethyl)dithiocarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

methyl N-(2,2-dimethoxyethyl)dithiocarbamate

Molecular Formula

C6H13NO2S2

Molecular Weight

195.3 g/mol

IUPAC Name

methyl N-(2,2-dimethoxyethyl)carbamodithioate

InChI

InChI=1S/C6H13NO2S2/c1-8-5(9-2)4-7-6(10)11-3/h5H,4H2,1-3H3,(H,7,10)

InChI Key

SFKZZPIYNUISOH-UHFFFAOYSA-N

Canonical SMILES

COC(CNC(=S)SC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 21 g (0.2 mole) of aminoacetaldehyde dimethylacetal in 150 ml of ethanol and 10 ml of water was added 24.3 g (0.24 mole) of triethylamine, and 16.8 g (0.22 mole) of carbon disulfide in portions at 0° to 5° C. After the reaction mixture was stirred for one hour at the same temperature, 31.2 g (0.22 mole) of methyl iodide was added dropwise in portions, and then was further stirred for one hour at 15°±5° C. The solvent was removed under reduced pressure (30 mmHg) and water was added thereto. Then, the mixture was extracted with ethylacetate, dried over anhydrous sodium sulfate and filtered. The solvent was removed under reduced pressure (30 mmHg) to obtain the desired liquid compound, 36.9 g (yield 95%).
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
24.3 g
Type
reactant
Reaction Step One
Quantity
16.8 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
31.2 g
Type
reactant
Reaction Step Two

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